Cas no 30933-74-5 (cis-3-(trifluoromethyl)cyclohexanamine;hydrochloride)

• Product Name: cis-3-(trifluoromethyl)cyclohexanamine;hydrochloride
• CAS No: 30933-74-5
• MF: C₇H₁₃ClF₃N
• MW: 203.633031606674
• MDL: MFCD30803997
• CID: 3935148
• PubChem ID: 90019632
• Update Time: 2025-06-11

cis-3-(trifluoromethyl)cyclohexanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 3-(trifluoromethyl)-, hydrochloride, cis-
• cis-3-(trifluoromethyl)cyclohexan-1-amine hydrochloride
• cis-3-Trifluoromethyl-cyclohexylamine hydrochloride
• cis-3-(trifluoromethyl)cyclohexanamine;hydrochloride
• 1529782-04-4
• (1R,3S)-3-(Trifluoromethyl)cyclohexan-1-amine hydrochloride
• Z2895794407
• (1R,3S)-3-trifluoromethyl-cyclohexylamine hydrochloride
• rac-(1R,3S)-3-(trifluoromethyl)cyclohexan-1-amine hydrochloride, cis
• (1R,3S)-3-(trifluoromethyl)cyclohexan-1-amine;hydrochloride
• SCHEMBL15541089
• AKOS034820880
• (1R,3S)-3-Trifluoromethyl-cyclohexylamine HCl
• cis-3-(trifluoromethyl)cyclohexan-1-aminehydrochloride
• EN300-702848
• 845-601-6
• 30933-74-5
• rac-(1R,3S)-3-(trifluoromethyl)cyclohexan-1-amine hydrochloride

• MDL： MFCD30803997
• Inchi： 1S/C7H12F3N.ClH/c8-7(9,10)5-2-1-3-6(11)4-5;/h5-6H,1-4,11H2;1H/t5-,6+;/m0./s1
• InChI Key： RCSIEAABDZVSPX-RIHPBJNCSA-N
• SMILES： [C@@H]1(N)CCC[C@H](C(F)(F)F)C1.[H]Cl

Computed Properties

• Exact Mass: 203.0688616Da
• Monoisotopic Mass: 203.0688616Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on cis-3-(trifluoromethyl)cyclohexanamine;hydrochloride

Comprehensive Overview of cis-3-(trifluoromethyl)cyclohexanamine hydrochloride (CAS No. 30933-74-5)

The compound cis-3-(trifluoromethyl)cyclohexanamine hydrochloride (CAS No. 30933-74-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and cyclohexylamine backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science. The presence of the hydrochloride salt form enhances its solubility, making it more practical for laboratory and industrial use.

One of the most searched questions related to cis-3-(trifluoromethyl)cyclohexanamine hydrochloride is its role in medicinal chemistry. The trifluoromethyl group is known for its ability to improve the metabolic stability and bioavailability of drug candidates, which explains the growing interest in this compound. Additionally, its stereochemistry (cis-configuration) plays a critical role in binding to biological targets, a topic often explored in academic papers and patent filings. The demand for high-purity CAS No. 30933-74-5 has surged, particularly in the development of central nervous system (CNS) therapeutics and antiviral agents.

Another hot topic surrounding cis-3-(trifluoromethyl)cyclohexanamine hydrochloride is its synthesis and scalability. Researchers often inquire about efficient synthetic routes, such as catalytic hydrogenation or chiral resolution, to produce this compound in large quantities. The hydrochloride salt form is preferred for its stability and ease of handling, which aligns with the industry's shift toward green chemistry and sustainable practices. Recent advancements in flow chemistry have also been applied to optimize its production, reducing waste and improving yield.

From a commercial perspective, CAS No. 30933-74-5 is often listed in catalogs of fine chemical suppliers, with inquiries focusing on bulk pricing and custom synthesis options. The compound's versatility extends beyond pharmaceuticals; it is also explored in material science for designing advanced polymers and coatings. Its fluorine-rich structure contributes to unique physicochemical properties, such as thermal stability and resistance to degradation, making it a candidate for high-performance materials.

In summary, cis-3-(trifluoromethyl)cyclohexanamine hydrochloride (CAS No. 30933-74-5) is a multifaceted compound with broad applications in drug development, agrochemicals, and advanced materials. Its stereochemistry, trifluoromethyl group, and hydrochloride salt form make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound remains a key player in innovation across multiple industries.